Cas no 167408-64-2 (methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate)

Methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate is a pyrazole-based ester compound with notable applications in pharmaceutical and agrochemical research. Its structure features a cyclopropyl substituent at the 3-position and a methyl ester group at the 5-position, contributing to its reactivity and versatility as an intermediate. The compound is valued for its stability and potential as a building block in heterocyclic synthesis. Its well-defined molecular framework allows for selective modifications, making it useful in the development of bioactive molecules. High purity and consistent quality are critical for its performance in synthetic routes, particularly in medicinal chemistry where precision is essential.
methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate structure
167408-64-2 structure
Product Name:methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
CAS No:167408-64-2
MF:C9H12N2O2
MW:180.203782081604
CID:2116607
PubChem ID:25247478
Update Time:2025-06-08

methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
    • SCHEMBL15273648
    • 167408-64-2
    • Methyl3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
    • STK351686
    • methyl 5-cyclopropyl-2-methylpyrazole-3-carboxylate
    • DTXSID601204350
    • methyl 5-cyclopropyl-2-methyl-pyrazole-3-carboxylate
    • AKOS005167677
    • DA-32693
    • EN300-115795
    • CS-0300543
    • G74721
    • MDL: MFCD09473429
    • Inchi: 1S/C9H12N2O2/c1-11-8(9(12)13-2)5-7(10-11)6-3-4-6/h5-6H,3-4H2,1-2H3
    • InChI Key: LBWVZCAGCATZMW-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C2CC2)=NN1C)=O

Computed Properties

  • Exact Mass: 180.089877630g/mol
  • Monoisotopic Mass: 180.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 301.3±30.0 °C at 760 mmHg

methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate Security Information

methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM507651-1g
Methyl3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2 97%
1g
$225 2022-06-12
Alichem
A049002914-5g
Methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2 97%
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$842.70 2022-04-02
Alichem
A049002914-10g
Methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2 97%
10g
$1,294.95 2022-04-02
Alichem
A049002914-25g
Methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2 97%
25g
$2,015.52 2022-04-02
Enamine
EN300-115795-0.05g
methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2
0.05g
$88.0 2023-06-09
Enamine
EN300-115795-0.1g
methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2
0.1g
$132.0 2023-06-09
Enamine
EN300-115795-0.25g
methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2
0.25g
$188.0 2023-06-09
Enamine
EN300-115795-0.5g
methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2
0.5g
$353.0 2023-06-09
Enamine
EN300-115795-1.0g
methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
167408-64-2
1g
$470.0 2023-06-09
Enamine
EN300-115795-2.5g
methyl 3-cyclopropyl-1-methyl-1H-pyrazole-5-carboxylate
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2.5g
$923.0 2023-06-09

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